Cas no 21777-32-2 (1,3-Dithiane, 2-pentyl-)

1,3-Dithiane, 2-pentyl- structure
1,3-Dithiane, 2-pentyl- structure
Product Name:1,3-Dithiane, 2-pentyl-
CAS No:21777-32-2
MF:C9H18S2
MW:190.369220256805
CID:275152
PubChem ID:577255
Update Time:2025-04-19

1,3-Dithiane, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiane, 2-pentyl-
    • 2-pentyl-1,3-dithiane
    • 1,3-Dithiacyclohexane, 2-pentyl-
    • 2-Pentyl-1,3-dithiane #
    • DTXSID60176179
    • IEZIRVFWMLLTLQ-UHFFFAOYSA-N
    • Hexanal-1,3-dithiane
    • 2-pentyl-1, 3-dithiane
    • 2-pentyl-[1,3]dithiane
    • 21777-32-2
    • SCHEMBL8047846
    • Inchi: 1S/C9H18S2/c1-2-3-4-6-9-10-7-5-8-11-9/h9H,2-8H2,1H3
    • InChI Key: IEZIRVFWMLLTLQ-UHFFFAOYSA-N
    • SMILES: S1CCCSC1CCCCC

Computed Properties

  • Exact Mass: 190.08514
  • Monoisotopic Mass: 190.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 87.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Density: 0.988
  • Boiling Point: 275°Cat760mmHg
  • Flash Point: 115.5°C
  • Refractive Index: 1.514
  • PSA: 0
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